Cas no 64249-87-2 (1-Nonyne, 3-methoxy-3-methyl-)
1-Nonyne, 3-methoxy-3-methyl- structure
Product Name:1-Nonyne, 3-methoxy-3-methyl-
CAS No:64249-87-2
MF:C11H20O
MW:168.275903701782
CID:424375
PubChem ID:12557022
Update Time:2025-04-19
1-Nonyne, 3-methoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Nonyne, 3-methoxy-3-methyl-
- 3-methoxy-3-methylnon-1-yne
- 64249-87-2
- AKOS006238791
- SCHEMBL13931293
- DTXSID50502468
-
- Inchi: 1S/C11H20O/c1-5-7-8-9-10-11(3,6-2)12-4/h2H,5,7-10H2,1,3-4H3
- InChI Key: CHTCFOZBENGLQN-UHFFFAOYSA-N
- SMILES: O(C)C(C#C)(C)CCCCCC
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-Nonyne, 3-methoxy-3-methyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
64249-87-2 (1-Nonyne, 3-methoxy-3-methyl-) Related Products
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